Cas no 2171765-92-5 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methoxypiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methoxypiperidine-3-carboxylic acid
• CAS No: 2171765-92-5
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5928084
• PubChem ID: 165878613
• Update Time: 2025-05-28

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methoxypiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methoxypiperidine-3-carboxylic acid
• EN300-1528159
• 2171765-92-5
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-3-methoxypiperidine-3-carboxylic acid

• Inchi： 1S/C25H28N2O6/c1-16(22(28)27-13-7-12-25(15-27,32-2)23(29)30)26-24(31)33-14-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21H,7,12-15H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： WTZAZSUCNKJYCK-UHFFFAOYSA-N
• SMILES： O(C)C1(C(=O)O)CN(C(C(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methoxypiperidine-3-carboxylic acid

Comprehensive Overview of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methoxypiperidine-3-carboxylic acid (CAS No. 2171765-92-5)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methoxypiperidine-3-carboxylic acid (CAS No. 2171765-92-5) is a highly specialized peptide derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methoxypiperidine moiety, makes it a valuable intermediate in the development of novel therapeutic agents. Researchers are increasingly interested in this compound due to its potential role in drug discovery and bioconjugation strategies.

In recent years, the demand for Fmoc-protected amino acids and their derivatives, such as 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methoxypiperidine-3-carboxylic acid, has surged due to their critical role in solid-phase peptide synthesis (SPPS). This method is widely used in the production of peptide-based drugs, which are gaining traction in treating diseases like cancer, diabetes, and autoimmune disorders. The compound’s CAS No. 2171765-92-5 is often searched in academic and industrial databases, reflecting its importance in medicinal chemistry.

One of the key features of this compound is its Fmoc group, which provides stability during synthesis while being easily removable under mild conditions. This property is particularly valuable in peptide coupling reactions, where protecting groups play a pivotal role in ensuring high yields and purity. Additionally, the methoxypiperidine component introduces conformational rigidity, which can enhance the bioactivity of resulting peptides. Such characteristics align with current trends in precision medicine and targeted drug delivery.

The growing interest in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methoxypiperidine-3-carboxylic acid is also driven by its potential applications in proteomics and chemical biology. Researchers are exploring its use in activity-based protein profiling (ABPP), a technique for identifying enzyme functions in complex biological systems. This aligns with the broader scientific community’s focus on biomarker discovery and personalized therapeutics.

From a synthetic perspective, the compound’s carboxylic acid functionality allows for further derivatization, enabling the creation of custom peptide libraries. This is particularly relevant in high-throughput screening (HTS) campaigns, where diverse chemical entities are tested for biological activity. The CAS No. 2171765-92-5 is frequently cited in patents and publications related to peptide mimetics and small-molecule inhibitors, underscoring its versatility.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methoxypiperidine-3-carboxylic acid (CAS No. 2171765-92-5) represents a cutting-edge tool in modern drug development and chemical research. Its unique structural attributes and broad applicability make it a subject of ongoing investigation, particularly in fields like peptide therapeutics and enzyme modulation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing biomedical innovation.